Cas no 2171280-62-7 (2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid
• CAS No: 2171280-62-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6266514
• PubChem ID: 165802726
• Update Time: 2025-10-28

2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid
• 2171280-62-7
• 2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidin-2-yl]acetic acid
• EN300-1473915

• Inchi： 1S/C25H28N2O5/c1-2-22(24(30)27-13-7-8-16(27)14-23(28)29)26-25(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,2,7-8,13-15H2,1H3,(H,26,31)(H,28,29)/t16-,22-/m0/s1
• InChI Key： QXMGBIXVPBONNX-AOMKIAJQSA-N
• SMILES： O=C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid

Introduction to 2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid (CAS No. 2171280-62-7)

2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-ylacetic acid, identified by its CAS number 2171280-62-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, making it a promising candidate for various therapeutic applications. The presence of chiral centers, specifically at the (2S) and (1S) positions, underscores its potential as a building block for enantiomerically pure drugs, which are increasingly valued in modern medicine due to their enhanced specificity and reduced side effects.

The molecular structure of CAS No. 2171280-62-7 features a pyrrolidinylacetic acid backbone, which is a common motif in bioactive molecules. This core structure is further modified by the addition of a butanoyl group and an amino acid-derived moiety, both of which contribute to the compound's pharmacological properties. The (9H-fluoren-9-yl)methoxycarbonyl substituent is particularly noteworthy, as it introduces both rigidity to the molecule and a lipophilic group that can enhance membrane permeability, facilitating cellular uptake. These structural features make the compound an attractive scaffold for drug design, especially in the development of targeted therapies.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, areas where CAS No. 2171280-62-7 shows considerable promise. The compound's stereochemical purity is essential for applications in catalysis and as an intermediate in the synthesis of complex pharmaceuticals. Researchers have leveraged its unique properties to develop novel catalytic systems that improve the efficiency of enantioselective reactions, thereby reducing the environmental impact of drug production. This aligns with broader industry trends toward greener chemistry and sustainable manufacturing processes.

The (9H-fluoren-9-yl)methoxycarbonyl group not only contributes to the molecule's structural stability but also serves as a handle for further chemical modifications. This versatility allows chemists to explore diverse derivatization strategies, enabling the creation of libraries of compounds with tailored biological activities. Such libraries are invaluable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for new drugs. The compound's compatibility with modern synthetic techniques, such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis platforms, further enhances its utility in drug discovery pipelines.

From a biological perspective, CAS No. 2171280-62-7 has been investigated for its potential role in modulating biological pathways relevant to human health and disease. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them candidates for treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The pyrrolidinylacetic acid moiety is particularly interesting, as it mimics natural amino acids and can interact with biological targets in a manner similar to endogenous molecules. This bioisosteric approach has proven effective in drug design, often leading to improved pharmacokinetic profiles.

The synthesis of CAS No. 2171280-62-7 presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthetic sequence requires careful planning and execution. Advanced techniques such as chiral resolution methods and transition-metal-catalyzed asymmetric reactions have been employed to achieve high enantiomeric purity. These methodologies not only highlight the compound's complexity but also demonstrate the evolving capabilities of synthetic organic chemistry in producing complex molecules with precision.

The role of computational chemistry in optimizing synthetic routes for CAS No. 2171280-62-7 cannot be overstated. Molecular modeling tools have enabled researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This approach accelerates the discovery process by minimizing trial-and-error experimentation and reducing waste generation—a critical consideration in modern pharmaceutical research where sustainability is paramount.

As our understanding of molecular interactions deepens, so too does our appreciation for compounds like CAS No. 2171280-62-7 that bridge chemical innovation with therapeutic potential. The integration of cutting-edge synthetic methodologies with advanced computational techniques ensures that molecules such as this will continue to play a pivotal role in advancing pharmaceutical science. Future research may explore novel applications in areas such as biologics conjugation or targeted drug delivery systems, further expanding the compound's utility across multiple therapeutic domains.